Cas no 1806839-43-9 (4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1806839-43-9
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 4852097
• Update Time: 2025-06-15

4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF2N3/c8-3-2-13-4(1-11)5(6(3)12)7(9)10/h2,7H,(H2,12,13)
• InChI Key： VMSHNMFDCIIHBY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine

Comprehensive Overview of 4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1806839-43-9)

4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine, with the CAS number 1806839-43-9, is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, combines a pyridine core with functional groups such as amino, chloro, cyano, and difluoromethyl, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The growing demand for pyridine-based compounds in modern chemistry has placed 4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine at the forefront of innovation. Its structural features, particularly the difluoromethyl group, contribute to enhanced bioavailability and metabolic stability, which are critical factors in the development of new therapeutic agents. Additionally, the presence of the cyano group and chloro substituent offers opportunities for further functionalization, enabling the creation of tailored molecules for specific applications.

In the context of current trends, the compound aligns with the rising interest in fluorinated organic molecules, which are widely explored for their unique physicochemical properties. Fluorination is a hot topic in medicinal chemistry, as it often improves the efficacy and selectivity of drug candidates. Similarly, in agrochemicals, fluorinated compounds like 4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine are valued for their ability to enhance pest control and crop yield. These attributes make the compound a subject of ongoing research and development.

Another area of interest is the compound's potential role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. With the increasing need for novel antibiotics and eco-friendly pesticides, 4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine could serve as a key building block in designing next-generation solutions. Its modular structure allows for the incorporation of additional pharmacophores or agrochemical motifs, making it a valuable asset in interdisciplinary research.

From a synthetic perspective, the compound's CAS number 1806839-43-9 is often searched in databases by chemists looking for reliable sources or synthetic protocols. The availability of high-purity 4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine is crucial for reproducibility in research, and suppliers are increasingly focusing on providing well-characterized batches to meet this demand. Quality control and scalability are also critical considerations for industrial applications, where consistency and cost-effectiveness are paramount.

In summary, 4-Amino-5-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1806839-43-9) represents a promising compound with broad applicability in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing emphasis on fluorinated molecules and sustainable solutions, position it as a valuable tool for researchers and industry professionals alike. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovation across multiple domains.